Cas no 1131594-36-9 (Ethyl 3-bromo-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-bromo-4-(difluoromethoxy)benzoate
• CAS No: 1131594-36-9
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 1030459
• PubChem ID: 45072128
• Update Time: 2025-10-21

Ethyl 3-bromo-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(difluoromethoxy)benzoate
• Ethyl3-bromo-4-(difluoromethoxy)benzoate
• 1131594-36-9
• AKOS015843491
• DB-370307
• DTXSID10662395

• Inchi： 1S/C10H9BrF2O3/c1-2-15-9(14)6-3-4-8(7(11)5-6)16-10(12)13/h3-5,10H,2H2,1H3
• InChI Key： BAJAGVOCHVVIPF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 293.97031g/mol
• Monoisotopic Mass: 293.97031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-bromo-4-(difluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-bromo-4-(difluoromethoxy)benzoate (CAS No. 1131594-36-9): Properties, Applications, and Industry Insights

Ethyl 3-bromo-4-(difluoromethoxy)benzoate (CAS No. 1131594-36-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a bromine substitution and a difluoromethoxy group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₉BrF₂O₃, highlights its potential for fluorine-containing drug development, a trending focus in modern medicinal chemistry.

The compound’s physicochemical properties, including a molecular weight of 295.08 g/mol and lipophilic nature, make it suitable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination. Researchers increasingly explore its role in API (Active Pharmaceutical Ingredient) synthesis, particularly for targeted therapies addressing metabolic disorders—a hot topic aligned with rising global health concerns. Recent studies suggest its utility in designing kinase inhibitors, a class of compounds dominating oncology research pipelines.

From an industrial perspective, demand for Ethyl 3-bromo-4-(difluoromethoxy)benzoate correlates with the growth of fluorinated compounds, projected to exceed $6 billion by 2027. Its patent landscape reveals applications in crop protection chemicals, responding to the agricultural sector’s need for eco-friendly solutions. Notably, the difluoromethoxy moiety enhances metabolic stability—a key consideration in drug discovery forums and AI-driven molecular design platforms like AlphaFold.

Environmental and regulatory aspects of CAS 1131594-36-9 adhere to REACH compliance, with manufacturers emphasizing green chemistry principles. Analytical techniques such as HPLC purity testing (typically >98%) and GC-MS characterization ensure quality control. Storage recommendations include inert atmospheres and amber glass to preserve its light-sensitive properties, addressing common handling queries from laboratory professionals.

Emerging discussions in chemical forums highlight this compound’s potential in PET radiopharmaceuticals, leveraging the bromine atom for isotopic labeling. Such applications align with the expanding diagnostic imaging market, valued at $26.7 billion in 2023. Concurrently, computational chemists utilize QSAR models to predict its reactivity patterns, reflecting the industry’s shift toward AI-assisted synthesis planning.

Supply chain dynamics for Ethyl 3-bromo-4-(difluoromethoxy)benzoate reflect regional specialization, with cGMP-certified suppliers dominating North American and European markets. Technical bulletins frequently address scalability challenges in large-scale production—a pain point for contract research organizations (CROs). Pricing trends indicate a 12% YoY increase, driven by demand for high-value intermediates in personalized medicine development.

Future research directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs), a rapidly growing biopharmaceutical segment. The compound’s structure-activity relationship (SAR) data, particularly the ortho-bromo effect on ring conformation, remains a subject of ongoing computational studies. These developments position CAS 1131594-36-9 as a molecule of sustained interdisciplinary interest.